Cas no 77059-12-2 (Hyo-desoxycholsaeure)

• Product Name: Hyo-desoxycholsaeure
• CAS No: 77059-12-2
• MF: C₂₄H₄₀O₄
• MW: 392.572008132935
• CID: 2008945
• Update Time: 2025-03-10

Hyo-desoxycholsaeure Chemical and Physical Properties

Names and Identifiers

• Hyo-desoxycholsaeure
• Cholan-24-oic acid, 3,6-dihydroxy-, (3α,5α,6α)- (9CI)

• Inchi： 1S/C24H40O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17-,18+,19+,20-,21+,23-,24-/m1/s1
• InChI Key： DGABKXLVXPYZII-QQBNODFASA-N
• SMILES： [C@H]1(O)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCC(O)=O)CC3)C[C@@H]2O

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Melting Point: 280 °C
• Boiling Point: 547.1±25.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)